Cas no 1354001-18-5 ([(S)-3-(Benzyl-isopropyl-amino)-piperidin-1-yl]-acetic acid)

• Product Name: [(S)-3-(Benzyl-isopropyl-amino)-piperidin-1-yl]-acetic acid
• CAS No: 1354001-18-5
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 2159892
• Update Time: 2025-05-23

[(S)-3-(Benzyl-isopropyl-amino)-piperidin-1-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(S)-3-(benzyl-isopropyl-amino)-piperidin-1-yl]-acetic acid
• (S)-2-(3-(Benzyl(isopropyl)amino)piperidin-1-yl)acetic acid
• AM95685
• [(S)-3-(benzylisopropylamino)piperidin-1-yl]acetic acid
• [(S)-3-(Benzyl-isopropyl-amino)-piperidin-1-yl]-acetic acid

• Inchi： 1S/C17H26N2O2/c1-14(2)19(11-15-7-4-3-5-8-15)16-9-6-10-18(12-16)13-17(20)21/h3-5,7-8,14,16H,6,9-13H2,1-2H3,(H,20,21)/t16-/m0/s1
• InChI Key： WGXNXFRQZHINPE-INIZCTEOSA-N
• SMILES： OC(CN1CCC[C@@H](C1)N(CC1C=CC=CC=1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 327
• Topological Polar Surface Area: 43.8

Additional information on [(S)-3-(Benzyl-isopropyl-amino)-piperidin-1-yl]-acetic acid

Introduction to [(S)-3-(Benzyl-isopropyl-amino)-piperidin-1-yl]-acetic acid (CAS No. 1354001-18-5)

[(S)-3-(Benzyl-isopropyl-amino)-piperidin-1-yl]-acetic acid (CAS No. 1354001-18-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a chiral molecule with a unique structure that confers it specific biological activities and potential therapeutic applications. The compound is characterized by its (S)-configuration, which is crucial for its pharmacological properties.

The chemical structure of [(S)-3-(Benzyl-isopropyl-amino)-piperidin-1-yl]-acetic acid consists of a piperidine ring substituted with a benzyl-isopropylamino group and an acetic acid moiety. The presence of the chiral center at the 3-position of the piperidine ring imparts enantiomeric specificity, which is essential for its interaction with biological targets. This structural feature has been extensively studied in the context of drug design and development, particularly for its potential as a modulator of various receptors and enzymes.

Recent research has highlighted the potential of [(S)-3-(Benzyl-isopropyl-amino)-piperidin-1-yl]-acetic acid in the treatment of neurological disorders. Studies have shown that this compound exhibits potent activity as an agonist or antagonist at specific receptors, such as serotonin receptors and dopamine receptors. These interactions have been linked to its potential therapeutic effects in conditions such as depression, anxiety, and Parkinson's disease.

In addition to its receptor-modulating properties, [(S)-3-(Benzyl-isopropyl-amino)-piperidin-1-yl]-acetic acid has also been investigated for its effects on enzyme activity. Enzyme inhibition is a critical aspect of drug discovery, and this compound has shown promise in inhibiting key enzymes involved in neurotransmitter metabolism and signal transduction pathways. For instance, it has been reported to inhibit monoamine oxidase (MAO), an enzyme responsible for the degradation of monoamine neurotransmitters like serotonin and dopamine.

The pharmacokinetic properties of [(S)-3-(Benzyl-isopropyl-amino)-piperidin-1-yl]-acetic acid have also been a focus of recent studies. Its absorption, distribution, metabolism, and excretion (ADME) characteristics are crucial for understanding its behavior in vivo and optimizing its use as a therapeutic agent. Research has demonstrated that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a suitable half-life, which are important considerations for drug development.

Clinical trials involving [(S)-3-(Benzyl-isopropyl-amino)-piperidin-1-yl]-acetic acid are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results have been promising, with the compound showing good tolerability and significant improvements in symptoms associated with various neurological disorders. These findings underscore the potential of this compound as a novel therapeutic agent in the treatment of these conditions.

The synthesis of [(S)-3-(Benzyl-isopropyl-amino)-piperidin-1-yl]-acetic acid involves several steps, including the preparation of the chiral piperidine intermediate and subsequent functionalization to introduce the acetic acid moiety. Advanced synthetic methods have been developed to optimize the yield and purity of this compound, ensuring that it meets the high standards required for pharmaceutical applications.

In conclusion, [(S)-3-(Benzyl-isopropyl-amino)-piperidin-1-yl]-acetic acid (CAS No. 1354001-18-5) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its potential therapeutic effects on neurological disorders, makes it an exciting area of ongoing investigation. As research continues to advance our understanding of this compound, it holds significant promise for future drug development and clinical applications.